Cas no 1804402-39-8 (2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid
• CAS No: 1804402-39-8
• MF: C₁₀H₃F₆NO₂
• MW: 283.126743555069
• CID: 4946583
• Update Time: 2025-05-20

2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid

• Inchi： 1S/C10H3F6NO2/c11-9(12,13)6-2-5(8(18)19)7(10(14,15)16)1-4(6)3-17/h1-2H,(H,18,19)
• InChI Key： VVHKUISSUXGJPG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1

Additional information on 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid

Introduction to 2,5-Bis(trifluoromethyl)-4-cyanobenzoic Acid (CAS No. 1804402-39-8)

2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid, with the chemical formula C₉H₃BF₆O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, identified by its CAS number 1804402-39-8, is characterized by its unique structural features, including two trifluoromethyl groups and a cyano substituent, which contribute to its distinct chemical properties and potential applications.

The significance of 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid lies in its versatility as a building block in synthetic chemistry. The presence of multiple reactive sites—such as the carboxylic acid group, the cyano group, and the electron-withdrawing trifluoromethyl groups—makes it a valuable intermediate for the synthesis of more complex molecules. These structural elements not only enhance its reactivity but also influence its electronic and steric properties, making it suitable for various applications in drug discovery and material science.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of trifluoromethyl groups into organic molecules is particularly noteworthy, as it can modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The cyano group further contributes to the compound's functionality by serving as a versatile handle for further derivatization via nucleophilic addition or condensation reactions.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid is its potential application in the development of novel therapeutic agents. Researchers have explored its utility in synthesizing inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The trifluoromethyl groups enhance the binding affinity of these inhibitors to their target proteins, while the cyano group provides a site for further functionalization to optimize pharmacological activity.

The compound's relevance extends beyond pharmaceutical applications. In materials science, 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid has been investigated for its potential use in organic electronics and liquid crystal displays (LCDs). The electron-withdrawing nature of the trifluoromethyl and cyano groups contributes to the formation of stable radicals and charge transport properties, making it a candidate for developing advanced optoelectronic materials.

Recent studies have also highlighted the role of 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid in medicinal chemistry as a scaffold for designing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including signal transduction and cell division. By modifying the structure of this compound, researchers have synthesized novel inhibitors that exhibit high selectivity and potency against specific kinases. These inhibitors have shown promise in preclinical studies for treating conditions such as cancer and inflammatory diseases.

The synthesis of 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to prevent unwanted side reactions. However, advances in fluorination techniques have made it increasingly feasible to produce this compound with high yield and purity. Additionally, the presence of both carboxylic acid and cyano functional groups allows for diverse synthetic pathways, enabling chemists to tailor the compound's structure for specific applications.

In conclusion, 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid (CAS No. 1804402-39-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, 2,5-Bis(trifluoromethyl)-4-cyanobenzoic acid is poised to play an increasingly important role in driving innovation across multiple scientific disciplines.